5beta-Cholestane-3alpha,7alpha,26,27-tetrol
5beta-Cholestane-3alpha,7alpha,26,27-tetrol
Brand Name:
Vulcanchem
CAS No.:
107088-80-2
VCID:
VC0217883
InChI:
InChI=1S/C27H48O4/c1-17(5-4-6-18(15-28)16-29)21-7-8-22-25-23(10-12-27(21,22)3)26(2)11-9-20(30)13-19(26)14-24(25)31/h17-25,28-31H,4-16H2,1-3H3/t17-,19+,20-,21-,22+,23+,24-,25+,26+,27-/m1/s1
SMILES:
CC(CCCC(CO)CO)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula:
C7H12N2O3
Molecular Weight:
436.7 g/mol
5beta-Cholestane-3alpha,7alpha,26,27-tetrol
CAS No.: 107088-80-2
Main Products
VCID: VC0217883
Molecular Formula: C7H12N2O3
Molecular Weight: 436.7 g/mol
| CAS No. | 107088-80-2 |
|---|---|
| Product Name | 5beta-Cholestane-3alpha,7alpha,26,27-tetrol |
| Molecular Formula | C7H12N2O3 |
| Molecular Weight | 436.7 g/mol |
| IUPAC Name | (3R,5S,7R,8R,9S,10S,13R,14S,17R)-17-[(2R)-7-hydroxy-6-(hydroxymethyl)heptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol |
| Standard InChI | InChI=1S/C27H48O4/c1-17(5-4-6-18(15-28)16-29)21-7-8-22-25-23(10-12-27(21,22)3)26(2)11-9-20(30)13-19(26)14-24(25)31/h17-25,28-31H,4-16H2,1-3H3/t17-,19+,20-,21-,22+,23+,24-,25+,26+,27-/m1/s1 |
| Standard InChIKey | KWZLHGRUZVXWLT-CFHOJGGSSA-N |
| Isomeric SMILES | C[C@H](CCCC(CO)CO)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
| SMILES | CC(CCCC(CO)CO)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Canonical SMILES | CC(CCCC(CO)CO)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
| Synonyms | 5 beta-cholestane-3 alpha,7 alpha,26,27-tetrol cholestane-3,7,26,27-tetrol |
| PubChem Compound | 147106 |
| Last Modified | Nov 11 2021 |
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